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Compound of Interest

Compound Name: 4-(1-methyl-1H-pyrazol-4-yl)aniline

Cat. No.: B1391426 Get Quote

An In-Depth Technical Guide to the Chemical Properties and Applications of 4-(1-methyl-1H-
pyrazol-4-yl)aniline

Introduction
4-(1-methyl-1H-pyrazol-4-yl)aniline is a heterocyclic aromatic amine that has garnered

significant attention within the scientific community, particularly in the fields of medicinal

chemistry and materials science. Its molecular architecture, featuring a substituted pyrazole

ring linked to an aniline moiety, positions it as a valuable scaffold and key intermediate in the

synthesis of complex functional molecules. The pyrazole ring is a well-established

pharmacophore found in numerous approved drugs, prized for its metabolic stability and ability

to participate in various non-covalent interactions with biological targets.[1][2] The aniline

portion, meanwhile, provides a versatile chemical handle for further synthetic elaboration.

This technical guide offers a comprehensive exploration of the chemical properties, synthesis,

reactivity, and applications of 4-(1-methyl-1H-pyrazol-4-yl)aniline, designed for researchers,

scientists, and drug development professionals. The narrative emphasizes the causality behind

experimental choices and provides a framework for utilizing this compound in a research and

development context.

Molecular Identity and Physicochemical Properties
The foundational step in understanding any chemical entity is to define its structure and core

properties. 4-(1-methyl-1H-pyrazol-4-yl)aniline consists of a phenyl ring substituted with an
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amino group at position 1 and a 1-methyl-1H-pyrazol-4-yl group at position 4.
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Step 1: Suzuki Coupling

Step 2: Nitro Group Reduction

4-Bromo-1-nitrobenzene

4-(1-Methyl-1H-pyrazol-4-yl)-1-nitrobenzene

Pd(PPh₃)₄, K₂CO₃

Dioxane/H₂O, 90°C

1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Pd(PPh₃)₄, K₂CO₃

Dioxane/H₂O, 90°C

4-(1-Methyl-1H-pyrazol-4-yl)-1-nitrobenzene

4-(1-Methyl-1H-pyrazol-4-yl)aniline

H₂ (g), Pd/C
Ethanol, RT
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Key Reactive Sites

Reactivity Key

Aniline-Py-Me

A

B

C

[A] Nucleophilic Amine:
- Acylation
- Alkylation

- Diazotization

[B] Activated Phenyl Ring:
- Electrophilic Aromatic

  Substitution (ortho to -NH₂)

[C] Pyrazole Ring:
- Electrophilic Substitution
  (less reactive than phenyl)

4-(1-methyl-1H-pyrazol-4-yl)aniline

Amide/Urea Linkage

Acylation

R-Group
(for selectivity/potency)

Coupling

Drug Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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